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Compound of Interest

Compound Name:
Adrenocorticotropic Hormone

(ACTH) (18-39), human TFA

Cat. No.: B15600366

Get Quote

Welcome to the technical support guide for ACTH (18-39), human TFA salt. This resource is

designed for researchers, scientists, and drug development professionals to provide expert

guidance and troubleshoot common issues related to the solubility and handling of this peptide

in Phosphate-Buffered Saline (PBS).
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Property Value Source

Full Name
Adrenocorticotropic Hormone

(18-39), human
[1][2]

Alternate Names
Corticotropin-like Intermediate

Lobe Peptide (CLIP)
[3][4]

Sequence
RPVKVYPNGAEDESAEAFPL

EF
[1][5][6]

Molecular Formula C₁₁₂H₁₆₅N₂₇O₃₆ [1][5]

Molecular Weight ~2465.7 g/mol [1][5][6]

Form
Lyophilized solid, supplied as a

Trifluoroacetate (TFA) salt
[5][7]

Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving my lyophilized ACTH
(18-39), human TFA directly in PBS. Why is this
happening?
This is a common and challenging issue that stems from a combination of the peptide's intrinsic

properties and the chemical nature of the trifluoroacetate (TFA) salt form.

Impact of TFA Salt: Synthetic peptides are typically purified using HPLC and delivered as

TFA salts.[8] Trifluoroacetic acid is a strong acid (pKa ~0.23) that associates with positively

charged residues on the peptide, such as Arginine (Arg) and Lysine (Lys), both of which are

present in ACTH (18-39).[8][9] This association can lower the pH of your solution upon

reconstitution. PBS is a buffered solution at a neutral pH of ~7.4.[10] Introducing an acidic

peptide solution into a neutral buffer can cause the peptide to crash out of solution,

especially if the resulting pH is close to the peptide's isoelectric point (pI), the pH at which it

has no net charge and minimum solubility.[11][12]

Buffer Salt Interference: It is generally recommended to avoid reconstituting a peptide

directly in a buffer like PBS. The salts within the buffer can hinder solubility.[13][14] The best
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practice is to first dissolve the peptide in a primary solvent, like sterile water, and then dilute

this stock solution into your working buffer.[13]

Peptide Sequence: ACTH (18-39) contains a mix of hydrophobic, hydrophilic, acidic, and

basic amino acids. While many data sheets list it as soluble in water, this solubility is not

always straightforward and can be heavily influenced by the factors above.[1][2][5][15]

Q2: What exactly is the TFA salt, and how does it affect
my experiments beyond solubility?
The TFA counter-ion is a remnant from the peptide synthesis and purification process.[7] While

essential for producing high-purity peptides, its presence can have significant consequences

for your experiments:

Structural Alterations: TFA's binding to cationic residues can distort a peptide's secondary

structure (e.g., α-helices), which can impact its biological activity and promote aggregation.

[8]

Cytotoxicity: Residual TFA can be cytotoxic, even at nanomolar concentrations. This can

interfere with cell-based assays by inhibiting proliferation or causing other unintended

effects, leading to experimental variability or false results.[8][16][17]

Assay Interference: The strong acidity of TFA can denature pH-sensitive proteins or enzymes

in your assay.[8] Furthermore, TFA has a strong infrared absorbance band that can interfere

with spectroscopic methods used for determining peptide secondary structure.[17]

For highly sensitive applications like in vivo studies or cellular assays, it is often recommended

to perform a salt exchange to replace the TFA with a more biocompatible counter-ion like

acetate or hydrochloride (HCl).[9][17]

Q3: My peptide eventually dissolved in PBS, but the
solution is cloudy. Is it usable?
A cloudy or hazy solution, or one with visible particulates, indicates that the peptide is not fully

dissolved.[13][14] This could be due to the formation of micro-aggregates. Using such a

solution is not recommended for several reasons:
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Inaccurate Concentration: The actual concentration of soluble, active peptide will be lower

than what you calculated.

Bioactivity Issues: Aggregated peptides may have altered or no biological activity.

Reproducibility Problems: The amount of aggregation can vary, leading to poor

reproducibility between experiments.

If your solution is not completely clear, you should attempt to resolubilize it using the

techniques outlined in the protocol and troubleshooting sections below.

Q4: Can I use sonication or vortexing to help dissolve
the peptide?
Yes, these are standard techniques, but they should be used judiciously.

Vortexing: Gentle vortexing for 10-20 seconds is a good initial step to facilitate dissolution.

[18] Avoid vigorous or prolonged shaking, as this can cause foaming and potentially promote

peptide aggregation or denaturation.[19][20]

Sonication: If vortexing is insufficient, sonicating the solution in a water bath for 5-15 minutes

can help break up aggregates and aid dissolution.[11][18] It is important to avoid overheating

the sample during this process.

Recommended Reconstitution Protocol
This protocol is designed to maximize the chances of successfully solubilizing ACTH (18-39),

human TFA for use in PBS-based assays. The key principle is to create a concentrated stock

solution in a primary solvent before diluting into PBS.

Materials:

Vial of lyophilized ACTH (18-39), human TFA

Sterile, nuclease-free water

Sterile Phosphate-Buffered Saline (PBS), pH 7.4
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Sterile, low-retention microcentrifuge tubes

Calibrated pipettes

Step-by-Step Methodology:

Equilibrate Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes.[7][20] This crucial step prevents atmospheric

moisture from condensing inside the cold vial, which can compromise peptide integrity.

Centrifuge: Briefly centrifuge the vial (e.g., 1 minute at 1000 x g) to ensure all the lyophilized

powder is collected at the bottom.[7][20] This is especially important for small quantities that

may not be easily visible.

Initial Dissolution in Water: Carefully open the vial and add a small, precise volume of sterile

water to create a concentrated stock solution (e.g., 1-2 mg/mL).[5] Water is the preferred

initial solvent for peptides containing a mix of charged residues.[19]

Promote Dissolution: Gently vortex the vial for 10-20 seconds.[18] Visually inspect the

solution. It should be completely clear. If particulates remain, sonicate the vial in a room

temperature water bath for 5-10 minutes.[18]

Dilution into PBS: Once you have a clear, concentrated stock solution in water, you can

perform a stepwise dilution into your final PBS buffer. Add the stock solution slowly to the

PBS while gently mixing. This minimizes "pH shock" and reduces the risk of precipitation.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

peptide, aliquot the stock solution into single-use volumes in sterile, low-retention tubes.[5]

[13][19] Store these aliquots at -20°C or -80°C.[1][4] For short-term storage of a few days,

4°C may be acceptable, but stability should be verified.

Visual Troubleshooting Guides
Workflow for Peptide Solubility Issues
This diagram outlines a logical sequence of steps to take when encountering solubility

problems with your peptide.
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Caption: Troubleshooting workflow for dissolving ACTH (18-39) TFA.
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Conceptual Impact of pH on Peptide Solubility
This diagram illustrates the relationship between the pH of a solvent, the peptide's isoelectric

point (pI), and its resulting solubility.
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High Solubility LOWEST SOLUBILITY (Aggregation Risk) High Solubility
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Caption: pH, net charge, and their effect on peptide solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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